5-(4-METHOXYCARBONYLPHENYL)-10,15,20-TRIPHENYL-21H,23H-PORPHINE
5-(4-METHOXYCARBONYLPHENYL)-10,15,20-TRIPHENYL-21H,23H-PORPHINE
Brand Name:
Vulcanchem
CAS No.:
119730-06-2
VCID:
VC0040377
InChI:
InChI=1S/C46H32N4O2/c1-52-46(51)33-19-17-32(18-20-33)45-40-27-25-38(49-40)43(30-13-7-3-8-14-30)36-23-21-34(47-36)42(29-11-5-2-6-12-29)35-22-24-37(48-35)44(31-15-9-4-10-16-31)39-26-28-41(45)50-39/h2-28,47-48H,1H3
SMILES:
COC(=O)C1=CC=C(C=C1)C2=C3C=CC(=N3)C(=C4C=CC(=C(C5=CC=C(N5)C(=C6C=CC2=N6)C7=CC=CC=C7)C8=CC=CC=C8)N4)C9=CC=CC=C9
Molecular Formula:
C46H32N4O2
Molecular Weight:
672.8 g/mol
5-(4-METHOXYCARBONYLPHENYL)-10,15,20-TRIPHENYL-21H,23H-PORPHINE
CAS No.: 119730-06-2
Main Products
VCID: VC0040377
Molecular Formula: C46H32N4O2
Molecular Weight: 672.8 g/mol
| CAS No. | 119730-06-2 |
|---|---|
| Product Name | 5-(4-METHOXYCARBONYLPHENYL)-10,15,20-TRIPHENYL-21H,23H-PORPHINE |
| Molecular Formula | C46H32N4O2 |
| Molecular Weight | 672.8 g/mol |
| IUPAC Name | methyl 4-(10,15,20-triphenyl-23,24-dihydroporphyrin-5-yl)benzoate |
| Standard InChI | InChI=1S/C46H32N4O2/c1-52-46(51)33-19-17-32(18-20-33)45-40-27-25-38(49-40)43(30-13-7-3-8-14-30)36-23-21-34(47-36)42(29-11-5-2-6-12-29)35-22-24-37(48-35)44(31-15-9-4-10-16-31)39-26-28-41(45)50-39/h2-28,47-48H,1H3 |
| Standard InChIKey | JYTWPMXQCKOXJN-UHFFFAOYSA-N |
| SMILES | COC(=O)C1=CC=C(C=C1)C2=C3C=CC(=N3)C(=C4C=CC(=C(C5=CC=C(N5)C(=C6C=CC2=N6)C7=CC=CC=C7)C8=CC=CC=C8)N4)C9=CC=CC=C9 |
| Canonical SMILES | COC(=O)C1=CC=C(C=C1)C2=C3C=CC(=N3)C(=C4C=CC(=C(C5=CC=C(N5)C(=C6C=CC2=N6)C7=CC=CC=C7)C8=CC=CC=C8)N4)C9=CC=CC=C9 |
| PubChem Compound | 11181451 |
| Last Modified | Nov 11 2021 |
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